Cas no 959574-09-5 ((2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid)

(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a stereochemically defined hydroxy and amino functional group on a propanoic acid backbone, substituted with a meta-tolyl moiety. Its rigid stereochemistry (2S,3S) makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly for designing peptidomimetics or bioactive compounds requiring precise spatial orientation. The presence of both amino and hydroxy groups enhances its utility as a bifunctional building block for complex molecular architectures. The meta-tolyl group contributes to lipophilicity, influencing solubility and binding interactions. This compound is commonly employed in medicinal chemistry for structure-activity relationship studies and enzyme inhibitor development.
(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid structure
959574-09-5 structure
Product name:(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid
CAS No:959574-09-5
MF:C10H13NO3
MW:195.21512
MDL:MFCD07363619
CID:1035635
PubChem ID:2762351

(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid
    • (2S,3S)-3-AMINO-2-HYDROXY-3-(3-METHYL-PHENYL)PROPANOIC ACID
    • (2S,3S)-3-amino-2-hydroxy-3-(3-methylphenyl)propanoic acid
    • PS-12852
    • 3-(s)-amino-2-(s)-hydroxy-3-m-tolylpropanoic acid
    • (2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoicacid
    • 959574-09-5
    • AKOS006286761
    • (2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid
    • DTXSID30376164
    • MFCD07363619
    • MDL： MFCD07363619
    • Inchi： InChI=1S/C10H13NO3/c1-6-3-2-4-7(5-6)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m0/s1
    • InChI Key： ALZYDSFTANAOHF-IUCAKERBSA-N
    • SMILES： CC1=CC(=CC=C1)C(C(C(=O)O)O)N

Computed Properties

  • Exact Mass: 195.09000
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6Ų
  • XLogP3: -2.2

Experimental Properties

  • PSA: 83.55000
  • LogP: 1.14060

(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM195051-1g
(2S,3S)-3-amino-2-hydroxy-3-(m-tolyl)propanoic acid
 959574-09-5 95%
1g
 $1117 2021-06-09
abcr
AB388831-500 mg
(2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid
 959574-09-5
500mg
 €1147.00 2023-04-25
abcr
AB388831-100 mg
(2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid
 959574-09-5
100mg
 €382.00 2023-04-25
Key Organics Ltd
PS-12852-100MG
(2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid
 959574-09-5 >95%
100mg
 £280.02 2025-02-08
Chemenu
CM195051-1g
(2S,3S)-3-amino-2-hydroxy-3-(m-tolyl)propanoic acid
 959574-09-5 95%
1g
 $1117 2023-02-18
abcr
AB388831-500mg
(2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid; .
 959574-09-5
500mg
 €527.70 2025-03-19
Ambeed
A595848-1g
(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid
 959574-09-5 95+%
1g
 $979.0 2024-04-16
abcr
AB388831-1g
(2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid; .
 959574-09-5
1g
 €842.20 2025-03-19
abcr
AB388831-100mg
(2S,3S)-3-Amino-2-hydroxy-3-m-tolyl-propionic acid; .
 959574-09-5
100mg
 €210.70 2025-03-19

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(CAS:959574-09-5)(2S,3S)-3-Amino-2-hydroxy-3-(m-tolyl)propanoic acid
A1194529
Purity:99%
Quantity:1g
Price ($):881.0